Cas no 186320-28-5 (4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid)

• Product Name: 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid
• CAS No: 186320-28-5
• Molecular Formula: C₁₀H₁₂N₂O₃
• Molecular Weight: 208.214
• MDL: MFCD01005030
• CID: 3062430
• PubChem ID: 776920

4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid Properties

Names and Identifiers

• 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid
• Oprea1_139689
• CS-0360004
• 4-[(6-methyl-2-pyridyl)amino]-4-oxobutanoic acid
• 4-[(6-methyl-2-pyridinyl)amino]-4-oxobutanoic acid
• 4-[(6-methylpyridin-2-yl)amino]-4-oxobutanoic acid
• AKOS000301728
• N-(6-Methyl-pyridin-2-yl)-succinamic acid
• EU-0037918
• Oprea1_342483
• SR-01000430556-1
• 186320-28-5
• 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoicacid
• SR-01000430556

• MDL： MFCD01005030
• InChIKey： JYGKRAJXJGXBAK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12N2O3/c1-7-3-2-4-8(11-7)12-9(13)5-6-10(14)15/h2-4H,5-6H2,1H3,(H,14,15)(H,11,12,13)
• SMILES： CC1=NC(NC(CCC(O)=O)=O)=CC=C1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 208.08479225g/mol
• Heavy Atom Count: 15
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides